Cas no 2694725-65-8 (tert-butyl N-[1-(cyclopropylmethyl)azetidin-3-yl]carbamate)

• Product Name: tert-butyl N-[1-(cyclopropylmethyl)azetidin-3-yl]carbamate
• CAS No: 2694725-65-8
• MF: C₁₂H₂₂N₂O₂
• MW: 226.315283298492
• CID: 5953185
• PubChem ID: 165943073
• Update Time: 2025-05-21

tert-butyl N-[1-(cyclopropylmethyl)azetidin-3-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• 2694725-65-8
• tert-butyl N-[1-(cyclopropylmethyl)azetidin-3-yl]carbamate
• EN300-7282008

• Inchi： 1S/C12H22N2O2/c1-12(2,3)16-11(15)13-10-7-14(8-10)6-9-4-5-9/h9-10H,4-8H2,1-3H3,(H,13,15)
• InChI Key： LIYZDKQRUGDHEP-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1CN(C1)CC1CC1)=O

Computed Properties

• Exact Mass: 226.168127949g/mol
• Monoisotopic Mass: 226.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 41.6Ų

Additional information on tert-butyl N-[1-(cyclopropylmethyl)azetidin-3-yl]carbamate

Research Brief on tert-Butyl N-[1-(Cyclopropylmethyl)azetidin-3-yl]carbamate (CAS: 2694725-65-8)

The compound tert-butyl N-[1-(cyclopropylmethyl)azetidin-3-yl]carbamate (CAS: 2694725-65-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and therapeutic potential.

Recent studies have highlighted the role of tert-butyl N-[1-(cyclopropylmethyl)azetidin-3-yl]carbamate as a key intermediate in the synthesis of novel bioactive molecules. Its unique structural features, including the azetidine ring and cyclopropylmethyl moiety, make it a versatile scaffold for designing compounds with enhanced pharmacokinetic properties. Researchers have successfully utilized this compound in the development of targeted therapies for neurological disorders and infectious diseases.

One of the most notable advancements involves the optimization of synthetic routes for tert-butyl N-[1-(cyclopropylmethyl)azetidin-3-yl]carbamate. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a high-yield, scalable synthesis method that minimizes byproduct formation and improves overall efficiency. This breakthrough is expected to facilitate large-scale production and further exploration of its derivatives.

In terms of pharmacological activity, preliminary in vitro studies have shown that derivatives of tert-butyl N-[1-(cyclopropylmethyl)azetidin-3-yl]carbamate exhibit promising inhibitory effects on specific enzyme targets associated with inflammatory pathways. These findings suggest potential applications in treating chronic inflammatory conditions, although further in vivo studies are required to validate these effects.

Additionally, computational modeling and molecular docking studies have provided insights into the binding interactions of this compound with various biological targets. Such analyses are crucial for rational drug design and could lead to the development of more potent and selective therapeutic agents.

Despite these promising developments, challenges remain, including the need for comprehensive toxicity profiling and optimization of drug-like properties. Future research directions may focus on exploring the compound's efficacy in animal models and identifying synergistic combinations with existing therapeutics.

In conclusion, tert-butyl N-[1-(cyclopropylmethyl)azetidin-3-yl]carbamate represents a valuable chemical entity with diverse applications in medicinal chemistry. Continued research efforts are expected to unlock its full potential, contributing to the advancement of novel therapeutic strategies in the chemical biology and pharmaceutical sectors.